Cas no 1807232-28-5 (Ethyl 2-bromo-4-fluoro-6-methylbenzoate)

• Product Name: Ethyl 2-bromo-4-fluoro-6-methylbenzoate
• CAS No: 1807232-28-5
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 5003302
• Update Time: 2025-06-14

Ethyl 2-bromo-4-fluoro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-fluoro-6-methylbenzoate

• Inchi： 1S/C10H10BrFO2/c1-3-14-10(13)9-6(2)4-7(12)5-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： QPKSTQHOVHWTDM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-bromo-4-fluoro-6-methylbenzoate

Research Brief on Ethyl 2-bromo-4-fluoro-6-methylbenzoate (CAS: 1807232-28-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-bromo-4-fluoro-6-methylbenzoate (CAS: 1807232-28-5) is a fluorinated aromatic ester derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its bromo, fluoro, and methyl substituents on the benzene ring, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its utility in palladium-catalyzed cross-coupling reactions, where its bromo and ester functionalities enable diverse structural modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors, where Ethyl 2-bromo-4-fluoro-6-methylbenzoate was used as a key precursor for Suzuki-Miyaura coupling reactions. The resulting analogs exhibited nanomolar potency against BTK, a target for autoimmune diseases and B-cell malignancies. The fluorine atom's presence was noted to enhance metabolic stability and binding affinity through hydrophobic interactions with the kinase's ATP-binding pocket.

In parallel, research in Antimicrobial Agents and Chemotherapy highlighted its application in developing quorum-sensing inhibitors. The methyl and fluoro substituents were found to modulate the compound's penetration into bacterial biofilms, with derivatives showing >80% inhibition of Pseudomonas aeruginosa virulence factors at sub-MIC concentrations. This underscores its potential in addressing antibiotic resistance challenges.

Structural-activity relationship (SAR) studies have revealed that the ester moiety of Ethyl 2-bromo-4-fluoro-6-methylbenzoate allows for facile hydrolysis or transesterification, enabling rapid diversification into amides and carboxylic acid derivatives. A recent patent (WO2023187542) leveraged this property to create a library of HDAC inhibitors with improved blood-brain barrier permeability, where the fluoro-methyl aromatic core was identified as critical for isoform selectivity.

Ongoing preclinical investigations focus on its radiolabeled versions (e.g., with 18F for PET imaging), capitalizing on the existing fluorine atom for tracer development in oncology. Preliminary data presented at the 2024 ACS Spring Meeting showed promising tumor-to-background ratios in xenograft models, suggesting diagnostic potential for solid malignancies.

Despite these advances, challenges remain in optimizing the compound's synthetic scalability and mitigating potential hepatotoxicity risks observed in high-dose animal studies. Current research directions include green chemistry approaches for its production and computational modeling to predict metabolite toxicity profiles.